3-Isomangostin hydrate formate

Specification

• CAS No.: 925705-36-8
• Molecular Formula: C25H30O9
• Molecular Weight: 474.5 g/mol
• IUPAC Name: [4-(5,9-dihydroxy-8-methoxy-2,2-dimethyl-6-oxo-3,4-dihydrochromeno[7,6-b]chromen-7-yl)-2-methylbutan-2-yl] formate;hydrate
• Standard InChI: InChI=1S/C25H28O8.H2O/c1-24(2,31-12-26)8-7-14-19-17(10-15(27)23(14)30-5)32-18-11-16-13(6-9-25(3,4)33-16)21(28)20(18)22(19)29;/h10-12,27-28H,6-9H2,1-5H3;1H2
• SMILES: CC1(CCC2=C(O1)C=C3C(=C2O)C(=O)C4=C(O3)C=C(C(=C4CCC(C)(C)OC=O)OC)O)C.O
• Canonical SMILES: CC1(CCC2=C(O1)C=C3C(=C2O)C(=O)C4=C(O3)C=C(C(=C4CCC(C)(C)OC=O)OC)O)C.O
• Appearance: Yellow powder

Introduction

Chemical Identification and Structure

3-Isomangostin hydrate formate belongs to the xanthone class of natural compounds. It is characterized by specific chemical identifiers that distinguish it from other related compounds.

Basic Chemical Identity

Parameter	Value
Chemical Name	3-Isomangostin hydrate formate
CAS Number	925705-36-8
Molecular Formula	C25H28O8
Molecular Weight	456.5 g/mol
IUPAC Name	[4-(5,9-dihydroxy-8-methoxy-2,2-dimethyl-6-oxo-3,4-dihydrochromeno[7,6-b]chromen-7-yl)-2-methylbutan-2-yl] formate

The compound has several synonyms in chemical databases and literature, including "7-[3-(Formyloxy)-3-methylbutyl]-3,4-dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one" and "2H,6H-Pyrano[3,2-b]xanthen-6-one, 7-[3-(formyloxy)-3-methylbutyl]-3,4-dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-".

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Isomangostin hydrate formate is essential for its proper handling, storage, and application in research settings.

Physical Characteristics

Property	Value
Physical Appearance	Yellow powder
Odor	Odorless
Melting Point	Not experimentally determined
Boiling Point (Predicted)	642.3±55.0 °C
Density (Predicted)	1.291±0.06 g/cm³
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone

The compound appears as a yellow powder and is soluble in various organic solvents, which is consistent with its relatively hydrophobic structure.

Chemical Properties

Property	Value
pKa (Predicted)	7.04±0.40
Chemical Stability	Stable under recommended storage conditions
Reactivity	Potential reactivity with strong oxidizing/reducing agents

These properties indicate that 3-Isomangostin hydrate formate maintains moderate acidity and demonstrates stability under standard laboratory conditions.

Storage Parameter	Recommendation
Container Type	Well-closed container
Temperature	Refrigerated or frozen (2-8°C)
Protection	Protected from air and light
Shelf Life	Approximately 2 years when properly stored

The compound should be stored in a sealed, cool, and dry environment to prevent degradation from environmental factors.

Relationship to Mangosteen Xanthones

3-Isomangostin hydrate formate is related to a broader family of xanthone compounds found in the mangosteen fruit (Garcinia mangostana) and related plant species.

Structural Comparison with Related Xanthones

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Difference
3-Isomangostin hydrate formate	C25H28O8	456.5	Contains formate ester group
3-Isomangostin hydrate	C24H28O7	428.5	Contains hydroxyl group instead of formate ester
3-Isomangostin	C24H26O6	410.46	Lacks hydrate and formate groups

This structural variation might contribute to differences in biological activity and physicochemical properties among these related compounds.

Biological and Research Applications

Research into the biological activities of 3-Isomangostin hydrate formate itself is limited in the current literature, but insights can be drawn from studies on structurally related mangosteen xanthones.

Research Applications

Current applications of 3-Isomangostin hydrate formate include:

• Reference standard for analytical chemistry

• Tool for pharmacological research

• Intermediate for synthesis of related compounds

• Food research

• Synthetic precursor compounds

Biological Activity	Evidence from Related Xanthones
Antimicrobial properties	Various mangosteen xanthones show activity against bacteria including S. aureus, P. acnes, and S. mutans
Anti-biofilm activity	Related compounds inhibit bacterial biofilm formation
Membrane effects	Some xanthones demonstrate membrane permeabilization activity

These potential activities warrant further investigation specifically focused on 3-Isomangostin hydrate formate.

Analytical Methods

Various analytical techniques can be employed for the identification, characterization, and quality assessment of 3-Isomangostin hydrate formate.

Analytical Method	Application
1H-NMR Spectroscopy	Structural confirmation and purity assessment
HPLC	Quantitative analysis and purity determination
Mass Spectrometry	Molecular weight confirmation

These methods are standard for characterizing the compound and ensuring its quality for research applications.

Quality Control Parameters

For commercial and research applications, the following quality specifications are typically assessed:

Parameter	Standard Specification
Purity	≥98% (typically determined by HPLC)
Physical Appearance	Yellow powder
Spectral Characteristics	Consistent with reference structure

These quality control parameters ensure the reliability and reproducibility of research using this compound.

Supply Parameter	Typical Specification
Quantity	5-10 mg
Purity	≥98%
Form	Powder
Intended Use	For laboratory use only; not for human, veterinary diagnostic or therapeutic use

Multiple suppliers provide this compound for research purposes, though availability may vary.

Future Research Directions

Given the limited specific research on 3-Isomangostin hydrate formate, several promising directions for future investigation emerge.

Structure-Activity Relationship Studies

Comparative studies between 3-Isomangostin hydrate formate and related compounds could reveal how the formate ester modification affects:

• Biological activity

• Bioavailability

• Stability

• Receptor interactions

Pharmacological Investigations

Specific studies to characterize the pharmacological profile of 3-Isomangostin hydrate formate would be valuable, including:

• Antimicrobial properties

• Anti-inflammatory potential

• Antioxidant capacity

• Cytotoxicity against various cell lines

These investigations would help position this compound within the broader context of mangosteen-derived natural products and their potential applications.